Cas no 22698-77-7 (1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-)
22698-77-7 structure
Product Name:1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-
CAS No:22698-77-7
MF:C11H15NO6
MW:257.239903688431
CID:1411494
Update Time:2024-08-15
1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-
-
- Inchi: 1S/C11H15NO6/c1-2-11(5-13)6-16-10(17-7-11)8-3-4-9(18-8)12(14)15/h3-4,10,13H,2,5-7H2,1H3
- InChI Key: MNXMEPDLIJLDNW-UHFFFAOYSA-N
- SMILES: O1CC(CC)(CO)COC1C1=CC=C([N+]([O-])=O)O1
Computed Properties
- Exact Mass: 257.08995
Experimental Properties
- Density: 1.273±0.06 g/cm3(Predicted)
- Melting Point: 70-71 °C
- Boiling Point: 384.3±42.0 °C(Predicted)
- PSA: 94.97
- pka: 14.58±0.10(Predicted)
1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
22698-77-7 (1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk